Cas no 145934-60-7 (1H-Pyrrolo[2,3-b]pyridine-3-acetonitrile, 2-chloro-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-3-acetonitrile, 2-chloro-
• CAS No: 145934-60-7
• MF: C₉H₆ClN₃
• MW: 191.617040157318
• CID: 833759
• PubChem ID: 19392583
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-3-acetonitrile, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3-acetonitrile, 2-chloro-
• 2-(2-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)acetonitrile

• Inchi： 1S/C9H6ClN3/c10-8-6(3-4-11)7-2-1-5-12-9(7)13-8/h1-2,5H,3H2,(H,12,13)
• InChI Key： QPFSZGIBUOXROF-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)C2=CC=CN=C2N1

Computed Properties

• Exact Mass: 191.0250249g/mol
• Monoisotopic Mass: 191.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines